5-Bromo-N3-(cyclopropylmethyl)pyridine-2,3-diamine

• Molecular Formula: C9H12BrN3
• Molecular Weight: 242.12 g/mol
• IUPAC Name: 5-bromo-3-N-(cyclopropylmethyl)pyridine-2,3-diamine
• InChI: InChI=1S/C9H12BrN3/c10-7-3-8(9(11)13-5-7)12-4-6-1-2-6/h3,5-6,12H,1-2,4H2,(H2,11,13)
• InChI Key: BKKBJCOLKGSZJJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CNC2=C(N=CC(=C2)Br)N

Description

5-Bromo-N3-(cyclopropylmethyl)pyridine-2,3-diamine is a useful research compound. Its molecular formula is C9H12BrN3 and its molecular weight is 242.12 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-Bromo-N3-(cyclopropylmethyl)pyridine-2,3-diamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-Bromo-N3-(cyclopropylmethyl)pyridine-2,3-diamine including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Acetic acid (304 μl) and cyclopropanecarbaldehyde (406 μl) were added to a solution of 2,3-diamino-5-bromopyridine (1000 mg) in dichloromethane (25 ml) at room temperature, followed by stirring for 1 hour. Sodium tetrahydroborate (604 mg) was added to the reaction solution under ice-cooling, and the mixture was stirred with warming to room temperature for 22 hours. The reaction solution was extracted by adding a saturated aqueous sodium bicarbonate solution and dichloromethane. The resulting organic layer was washed with brine and dried over anhydrous sodium sulfate. The solvent was evaporated under reduced pressure. The resulting residue was purified by flash column chromatography to give the title compound (286 mg).